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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,1,2-
trifluoroethane (HFC-143) as a solvent in chemical reactions. It is intended for an audience of

researchers, scientists, and professionals in the field of drug development. The information

compiled herein is based on available physicochemical data and related studies on

hydrofluorocarbons as reaction media.

Introduction to 1,1,2-Trifluoroethane as a Solvent
1,1,2-Trifluoroethane, a hydrofluorocarbon (HFC), is a colorless gas at room temperature.[1]

[2] Historically used as a refrigerant, its potential as a "green" solvent in chemical synthesis is

an area of growing interest. Its key attributes, such as being non-ozone depleting and having a

low boiling point, make it an intriguing alternative to traditional volatile organic compounds

(VOCs). However, it is important to note its significant global warming potential (GWP).

The use of fluorinated solvents, including HFCs, can offer unique solubility properties,

sometimes enhancing reaction rates and selectivity. They are often considered for reactions

where reactants or catalysts have high fluorine content.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,1,2-trifluoroethane is presented in

the table below. These properties are crucial for designing and conducting reactions in this
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solvent.

Property Value Unit Reference

Molecular Formula C₂H₃F₃ - [1][3]

Molecular Weight 84.04 g/mol [1]

Boiling Point 5 °C [1]

Melting Point -84 °C [3]

CAS Number 430-66-0 - [1][3]

Appearance Colorless gas - [1][2]

LogP (Octanol/Water) 1.221 - [4]

Water Solubility

(log10WS)
-0.83 mol/L [4]

Safety and Handling
Proper safety precautions are paramount when working with 1,1,2-trifluoroethane due to its

gaseous nature at standard conditions and potential health effects.

3.1. Hazard Summary

Inhalation: High concentrations can act as a simple asphyxiant by displacing oxygen.

Inhalation may also lead to acute pulmonary edema and effects on the liver and kidneys.[1] It

is classified as a neurotoxin, potentially causing acute solvent syndrome.[1]

Flammability: It is a highly flammable gas.[1]

Personal Protective Equipment (PPE): Always work in a well-ventilated area, preferably a

fume hood. Use appropriate personal protective equipment, including safety goggles, gloves,

and a lab coat.

3.2. Handling Pressurized Systems Given its low boiling point, reactions involving 1,1,2-
trifluoroethane as a liquid solvent must be conducted in a closed system capable of handling
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moderate pressures.

Experimental Protocols
While specific, detailed protocols for a wide range of organic reactions in 1,1,2-trifluoroethane
are not extensively documented in publicly available literature, the following sections provide

generalized protocols and considerations based on its properties and on studies using similar

fluorinated solvents like 1,1,1,2-tetrafluoroethane.

Protocol 1: General Procedure for a Small-Scale
Reaction in a Sealed Tube
This protocol is suitable for screening reactions on a small scale (1-10 mmol).

Workflow:
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Preparation

Reaction Setup

Reaction Execution

Work-up

Add solid reactants and stir bar to a pressure-rated tube

Seal the tube with a septum

Cool the tube to -78°C (dry ice/acetone bath)

Condense a measured volume of 1,1,2-trifluoroethane into the tube

Inject liquid reactants via syringe

Seal the tube securely

Allow the tube to warm to the desired reaction temperature behind a blast shield

Monitor the reaction by an appropriate method (e.g., TLC, GC/MS via quenched aliquots)

Cool the tube to -78°C

Carefully vent the excess pressure

Quench the reaction and proceed with standard work-up

Click to download full resolution via product page

Caption: General workflow for a small-scale reaction in 1,1,2-trifluoroethane.
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Methodology:

Preparation: To a pressure-rated reaction tube equipped with a magnetic stir bar, add all

solid reactants and catalysts.

Sealing: Securely seal the tube with a septum cap.

Solvent Addition: Cool the sealed tube to -78 °C using a dry ice/acetone bath. Introduce the

desired volume of 1,1,2-trifluoroethane by condensing the gas from a lecture bottle through

a cold finger or by using a pre-calibrated gas-tight syringe.

Reactant Addition: If any reactants are liquids, add them via syringe at this low temperature.

Final Sealing: Replace the septum with a permanent, pressure-tight cap or valve.

Reaction: Place the reaction vessel behind a blast shield and allow it to warm to the desired

temperature. Monitor the internal pressure if a pressure gauge is attached.

Work-up: Upon completion, cool the reaction vessel back to -78 °C. Carefully and slowly vent

the excess pressure through a needle attached to a bubbler or into the fume hood exhaust.

Once at atmospheric pressure, the reaction can be quenched and worked up using standard

organic chemistry procedures.

Protocol 2: Enzyme-Catalyzed Polymerization (Adapted
from studies with 1,1,1,2-tetrafluoroethane)
Hydrofluorocarbons have shown promise as solvents for enzyme-catalyzed reactions, such as

ring-opening polymerizations.[5][6] The following is an adapted protocol for such a reaction in a

stainless-steel autoclave.

Workflow:
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Preparation

Reaction Setup

Reaction Execution

Work-up

Charge autoclave with monomer and immobilized enzyme

Seal the autoclave

Pressurize with 1,1,2-trifluoroethane to the desired pressure

Heat to the reaction temperature (e.g., 65°C)

Stir for the desired reaction time (e.g., 24-48 hours)

Cool the autoclave to room temperature

Slowly vent the HFC solvent

Dissolve the product in a suitable organic solvent

Filter to remove the enzyme

Precipitate the polymer in a non-solvent (e.g., cold methanol)

Isolate and dry the polymer

Click to download full resolution via product page

Caption: Workflow for enzyme-catalyzed polymerization in 1,1,2-trifluoroethane.
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Methodology:

Reactor Charging: In a high-pressure stainless-steel autoclave equipped with a magnetic

stirrer, add the monomer (e.g., ε-caprolactone) and the immobilized enzyme (e.g., Novozym-

435).

Sealing and Pressurizing: Seal the autoclave and pressurize it with 1,1,2-trifluoroethane to

the desired working pressure (e.g., 2.5 MPa).

Reaction Conditions: Heat the autoclave to the reaction temperature (e.g., 65 °C) and stir for

the required duration (e.g., 24-48 hours).

Work-up: After the reaction time, cool the autoclave to room temperature.

Solvent Removal: Slowly vent the 1,1,2-trifluoroethane gas in a well-ventilated fume hood.

Product Isolation: Dissolve the solid residue in a suitable organic solvent (e.g.,

dichloromethane).

Enzyme Recovery: Filter the solution to recover the immobilized enzyme, which can

potentially be reused.

Purification: Precipitate the polymer by adding the filtrate to a cold non-solvent, such as

methanol.

Final Product: Collect the precipitated polymer by filtration and dry it under vacuum.

Solubility Considerations
The solubility of organic compounds in 1,1,2-trifluoroethane is a critical factor. Generally,

hydrofluorocarbons are considered moderately polar and hydrophobic.[5] They tend to dissolve

other fluorinated compounds well. For non-fluorinated organic molecules, solubility can be

limited and should be determined experimentally on a case-by-case basis.

Logical Relationship for Solubility Prediction:
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Key Factors

Solute Properties

Polarity Match

Degree of Fluorination

Higher fluorination
increases solubility

Hydrogen Bonding Capacity

1,1,2-Trifluoroethane
(Moderately Polar, Hydrophobic)

Solubility

Similar polarities
increase solubility

Higher fluorination
increases solubility

Mismatched H-bonding
decreases solubility

Click to download full resolution via product page

Caption: Factors influencing solubility in 1,1,2-trifluoroethane.

Potential Applications and Advantages
Green Chemistry: Can be an alternative to more toxic and environmentally harmful

chlorinated solvents.

Catalysis: May be a suitable medium for certain catalytic reactions, particularly those

involving fluorinated catalysts or substrates.

Polymer Chemistry: As demonstrated with related HFCs, it can be a medium for enzymatic

polymerizations, potentially leading to high molecular weight polymers due to enhanced

solubility of the growing chains.[5]

Ease of Removal: The low boiling point allows for easy removal of the solvent after the

reaction, minimizing the need for high-temperature distillations.

Limitations and Considerations
High Global Warming Potential (GWP): The GWP of HFCs is a significant environmental

concern.[7]
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Pressure Equipment: Its low boiling point necessitates the use of pressure-rated equipment

for liquid-phase reactions at or above room temperature.

Limited Solubility Data: There is a lack of extensive data on the solubility of a wide range of

organic compounds in 1,1,2-trifluoroethane.

Cost and Availability: Compared to common organic solvents, the cost and availability of

high-purity 1,1,2-trifluoroethane for laboratory use may be a factor.

In conclusion, 1,1,2-trifluoroethane presents a unique set of properties that may be

advantageous for specific chemical reactions. Its application as a solvent requires careful

consideration of safety, equipment, and environmental impact. The protocols and notes

provided here serve as a starting point for researchers interested in exploring this and other

related fluorinated solvents in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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